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Compound of Interest

Compound Name: Faricimab

Cat. No.: B15580027

Ensuring the safe and compliant disposal of Faricimab is critical for maintaining laboratory
safety and environmental protection. This guide provides detailed procedures for researchers,
scientists, and drug development professionals on the proper handling and disposal of
Faricimab, including unused vials, pre-filled syringes, and associated contaminated materials.
Adherence to these protocols is essential to mitigate risks and ensure compliance with
regulatory standards.

Core Principles of Faricimab Disposal

Faricimab, a humanized bispecific antibody, is not classified as a hazardous substance for
occupational exposure in ophthalmology. However, as a biological product administered via
intravitreal injection, all materials that come into contact with it must be treated as biohazardous
waste.[1][2] The fundamental principle of disposal is to adhere to all local, state, and federal

environmental regulations.[3][4][5][6]

Disposal of Faricimab Vials and Pre-Filled Syringes

Any unused Faricimab drug product or waste material must be disposed of in accordance with
local regulations.[4][5][6] This includes vials and pre-filled syringes. The following steps outline
the recommended procedure:

e Segregation at the Point of Generation: Immediately after use, all sharps, including needles
and syringes used for Faricimab administration, must be segregated from other waste
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streams.[1] These items should be placed in a designated, puncture-resistant sharps
container that is clearly labeled with the universal biohazard symbol.[1][2]

e Sharps Containers: Sharps containers should be rigid, leak-proof, and puncture-proof.[2] For
pre-filled syringes, the needle should not be recapped or detached before disposal.[4] The
entire syringe-needle unit should be placed into the sharps container.[7]

o Container Management: Sharps containers should be discarded when they are
approximately two-thirds to three-quarters full to prevent overfilling and accidental
needlesticks.[1][8]

» Final Disposal: Once full, the sealed sharps containers must be handled by a licensed
professional waste disposal service.[3] The disposal method will typically involve autoclaving
or incineration to neutralize any biological agents.[2]

Management of Contaminated Materials

All materials that have come into contact with Faricimab, such as gloves, gauze, and
preparation materials, are considered regulated medical waste.[1]

» Solid Waste: Non-sharp solid waste contaminated with Faricimab should be placed in red
biohazard bags.[1][2] These bags should be securely sealed and placed in a designated
biohazardous waste container.

 Liquid Waste: Spills of Faricimab should be absorbed with a suitable material like diatomite
or universal binders.[9] The contaminated absorbent material should then be disposed of as
biohazardous solid waste.[9] Decontamination of the spill area should be performed by
scrubbing with alcohol or another appropriate disinfectant.[9]

Quantitative Data Summary

While specific quantitative limits for Faricimab disposal are not defined, the following table
summarizes key operational parameters for the handling of materials.
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Item

Handling and Disposal
Parameters

Source

Faricimab Pre-filled Syringe

Single-use only. Do not recap
or detach the needle. Dispose
of the entire unit in a sharps

container.

[417]

Faricimab Vial

Single-use vial. Dispose of any
unused portion as per local
regulations for pharmaceutical

waste.

[10]

Sharps Containers

Discard when 2/3 to 3/4 full.
Must be puncture-resistant and
labeled with the biohazard

symbol.

[1](8]

Liquid Spills

Absorb with appropriate
material and decontaminate

the surface with alcohol.

[9]

Experimental Protocols

The standard protocol for rendering biological waste non-infectious is through autoclaving or

chemical disinfection.

Autoclaving Protocol for Solid Biohazardous Waste:

» Place contaminated materials (in biohazard bags) and sealed sharps containers into a

secondary, rigid, leak-proof container suitable for autoclaving.

o Ensure the autoclave is validated for its ability to sterilize the waste load.

» Run the autoclave cycle according to the manufacturer's instructions, typically at 121°C

(250°F) for a minimum of 30-60 minutes, depending on the load size and density.

» After the cycle, allow the waste to cool before handling. The autoclaved waste can then be

disposed of as regular solid waste, provided it is rendered unrecognizable.
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Chemical Disinfection for Liquid Waste (Spills):

Prepare a fresh 1:10 dilution of household bleach (sodium hypochlorite) in water.

Apply the bleach solution to the spill area, ensuring complete coverage.

Allow a contact time of at least 15-30 minutes.[1]

Wipe the area clean with absorbent materials and dispose of them as biohazardous waste.

Faricimab Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Faricimab and
associated materials in a laboratory setting.
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Caption: Workflow for the safe disposal of Faricimab and associated biohazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15580027#faricimab-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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